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Compound of Interest

Compound Name: Caspofungin acetate

Cat. No.: B8081734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the in vitro susceptibility of

fungal isolates to caspofungin, a critical echinocandin antifungal agent. The methodologies

outlined are based on established standards from the Clinical and Laboratory Standards

Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST),

ensuring reliable and reproducible results for research and drug development purposes.

Introduction
Caspofungin exerts its antifungal activity by inhibiting the synthesis of β-(1,3)-D-glucan, an

essential component of the fungal cell wall.[1][2][3] This mechanism of action results in

fungicidal activity against most Candida species and fungistatic activity against Aspergillus

species.[1][2][3] Accurate in vitro susceptibility testing is crucial for monitoring antifungal

resistance, guiding therapeutic choices, and in the research and development of new antifungal

agents. The most common methods for caspofungin susceptibility testing are broth

microdilution and disk diffusion.

Mechanism of Action of Caspofungin
Caspofungin targets the Fks1p subunit of the β-(1,3)-D-glucan synthase enzyme complex,

which is responsible for polymerizing UDP-glucose into β-(1,3)-D-glucan chains in the fungal

cell wall.[1] Inhibition of this enzyme disrupts cell wall integrity, leading to osmotic instability and

cell death in susceptible fungi.[1]
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Prepare RPMI 1640 Medium

Prepare Serial Dilutions
of Caspofungin

Prepare Fungal Inoculum
(0.5 McFarland)

Dilute Inoculum

Inoculate Microtiter Plate

Incubate at 35°C
for 24-48 hours

Read MIC/MEC
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Prepare Mueller-Hinton Agar Plates
(+ 2% Glucose & 0.5 µg/mL Methylene Blue)

Swab Inoculum onto Agar Surface

Prepare Fungal Inoculum
(0.5 McFarland)

Apply 5 µg Caspofungin Disk

Incubate at 35°C
for 20-24 hours

Measure Zone of Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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caspofungin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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